Cas no 422-64-0 (pentafluoropropanoic acid)
Pentafluoropropanoic acid (PFPA, C₃HF₅O₂) is a fluorinated carboxylic acid characterized by its strong acidity and high thermal stability. Its fully fluorinated alkyl chain enhances electron-withdrawing properties, making it useful as a catalyst or reagent in organic synthesis, particularly in peptide coupling and esterification reactions. PFPA’s low nucleophilicity and resistance to oxidation suit it for applications in harsh chemical environments. It is also employed as a derivatization agent in analytical chemistry, improving chromatographic separation and mass spectrometry detection of polar compounds. The compound’s stability and reactivity make it valuable in pharmaceutical and materials science research. Handle with care due to its corrosive nature.
pentafluoropropanoic acid structure
Product Name:pentafluoropropanoic acid
CAS No:422-64-0
MF:C3HF5O2
MW:164.030858755112
MDL:MFCD00004170
CID:37337
PubChem ID:24854768
Update Time:2025-05-28
pentafluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- pentafluoropropionic acid
- 2,2,3,3,3-Pentafluoropropanoic acid
- pentafluoro-propionicaci
- Propanoic acid, pentafluoro-
- Propionic acid, pentafluoro-
- IPC-PFFA-3
- 2,2,3,3,3-PENTAFLUOROPROPIONIC ACID
- PERFLUOROPROPIONIC ACID
- PERFLUOROPROPANOIC ACID
- 2,2,3,3,3-Pentafluoropropanoic Acid
- 2,2,3,3,3-pentafluoro-Propanoic acid
- IPC-PFFA-3 (ca. 0.5mol/L in Water)
- Perfluoropropionic Acid (ca. 0.5mol/L in Water)
- pentafluoropropanoic acid
- QB53AX6MW4
- W-106276
- EN300-40016
- Pentafluoropropionic acid, 97%
- MFCD00004170
- F8881-7291
- CVNLJCBQMJOXDW-UHFFFAOYSA-N
- CS-B0894
- InChI=1/C3HF5O2/c4-2(5,1(9)10)3(6,7)8/h(H,9,10)
- Z406679890
- BRN 1773387
- perfluoropropane carboxylic acid
- AS-48927
- UNII-QB53AX6MW4
- SCHEMBL63977
- DTXSID8059970
- Propanoic acid, 2,2,3,3,3-pentafluoro-
- perfluoro-n-propanoic acid
- AMY6808
- LRMSQVBRUNSOJL-UHFFFAOYSA-
- Q66914279
- C3HF5O2
- tetrapropylammoniumperchlorate
- AKOS005063377
- FT-0632116
- 422-64-0
- P1125
- (Pentafluoropropionyloxy)radical
- 1ST160649
- PFPrA
- NS00001703
- 2,2,3,3,3-pentafluoro-propionic acid
- FD2074
- A825831
- EINECS 207-021-6
- 4-02-00-00739 (Beilstein Handbook Reference)
- 2,2,3,3,3-Pentafluoropropanoic acid #
- Perfluoropropionicacid
- A5712
- DB-001413
- DTXCID4040058
- PFPrA perfluoropropionic acid
- perfluoropropionate
- 207-021-6
- MSK160649
-
- MDL： MFCD00004170
- Inchi： 1S/C3HF5O2/c4-2(5,1(9)10)3(6,7)8/h(H,9,10)
- InChI Key： LRMSQVBRUNSOJL-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(C(F)(F)F)F
- BRN： 1773387
Computed Properties
- Exact Mass: 163.99000
- Monoisotopic Mass: 163.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.561 g/mL at 25 °C(lit.)
- Boiling Point: 98°C(lit.)
- Flash Point: None
- Refractive Index: n20/D 1.284(lit.)
- Stability/Shelf Life: hygroscopic
- PSA: 37.30000
- LogP: 1.26860
- Solubility: Not available
- Vapor Pressure: ~40 mmHg ( 20 °C)
- Sensitiveness: Hygroscopic
pentafluoropropanoic acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314,H332
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 20-34
- Safety Instruction： S26-S36/37/39-S45
- FLUKA BRAND F CODES：3
- RTECS：UF6475000
-
Hazardous Material Identification：
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：II
- TSCA：T
- Storage Condition：Store in cold storage.
pentafluoropropanoic acid Customs Data
- HS CODE：29159080
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
pentafluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P815408-500g |
Pentafluoropropionic acid |
422-64-0 | 97% | 500g |
2,088.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 8209560010 |
2,2,3,3,3-Pentafluoropropionic acid |
422-64-0 | for synthesis | 10ML |
532.22 | 2021-05-12 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 245917-10G |
pentafluoropropanoic acid |
422-64-0 | 10g |
¥884.35 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 245917-50G |
pentafluoropropanoic acid |
422-64-0 | 50g |
¥3371.39 | 2023-12-09 | ||
| TRC | P227235-1g |
2,2,3,3,3-Pentafluoropropanoic Acid |
422-64-0 | 1g |
$ 58.00 | 2023-09-06 | ||
| TRC | P227235-10g |
2,2,3,3,3-Pentafluoropropanoic Acid |
422-64-0 | 10g |
$63.00 | 2023-05-17 | ||
| TRC | P227235-25g |
2,2,3,3,3-Pentafluoropropanoic Acid |
422-64-0 | 25g |
$74.00 | 2023-05-17 | ||
| TRC | P227235-100g |
2,2,3,3,3-Pentafluoropropanoic Acid |
422-64-0 | 100g |
$125.00 | 2023-05-17 | ||
| TRC | P227235-250g |
2,2,3,3,3-Pentafluoropropanoic Acid |
422-64-0 | 250g |
$232.00 | 2023-05-17 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R002098-100g |
pentafluoropropanoic acid |
422-64-0 | 97% | 100g |
￥350 | 2024-05-23 |
pentafluoropropanoic acid Suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
(CAS:422-64-0)Pentafluoropropionic acid
Order Number:CR001
Stock Status:in Stock
Quantity:25kg
Purity:98%
Pricing Information Last Updated:Tuesday, 22 July 2025 16:06
Price ($):200
Email:368073698@qq.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:422-64-0)Perfluoropropionic acid
Order Number:LE14105;LE26823434
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:422-64-0)pentafluoropropanoic acid
Order Number:A825831
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):289.0
Email:sales@amadischem.com
pentafluoropropanoic acid Related Literature
-
Axel G. Griesbeck,Nestor Nazarov,J?rg M. Neud?rfl,Maria Heffen Green Chem. 2012 14 3004
-
2. 315. The reactions of fluorocarbon radicals. Part IX. Synthesis and reactions of pentafluoropropionic acidR. N. Haszeldine,K. Leedham J. Chem. Soc. 1953 1548
-
Chengmin Hou,Congjun Cao RSC Adv. 2021 11 31675
-
Chengmin Hou,Congjun Cao RSC Adv. 2021 11 31675
-
Anita Sosnowska,Natalia Bulawska,Dominika Kowalska,Tomasz Puzyn Green Chem. 2023 25 1261
Related Categories
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- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
(CAS:422-64-0)Pentafluoropropionic acid
Purity:98%
Quantity:25kg
Price ($):200
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:422-64-0)Perfluoropropionic acid
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry